2-Bromo-6-hexyloxypyridine

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 2-bromo-6-hexoxypyridine
• InChI: InChI=1S/C11H16BrNO/c1-2-3-4-5-9-14-11-8-6-7-10(12)13-11/h6-8H,2-5,9H2,1H3
• InChI Key: GMQRVITUKNBATD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=NC(=CC=C1)Br

Description

2-Bromo-6-hexyloxypyridine is a pyridine derivative characterized by a bromine atom at the 2-position and a hexyloxy group (-OCH₂CH₂CH₂CH₂CH₂CH₃) at the 6-position of the aromatic ring.

Comparison with Similar Compounds

Substituent Position and Electronic Effects

Compound Name	CAS Number	Substituents (Position)	Molecular Formula	Key Properties/Applications
2-Bromo-6-methoxypyridine	40473-07-2	Br (2), OCH₃ (6)	C₆H₆BrNO	Intermediate in Suzuki coupling; higher polarity due to methoxy
3-Bromo-5-methoxypyridine	50720-12-2	Br (3), OCH₃ (5)	C₆H₆BrNO	Meta-substitution alters electronic density; used in medicinal chemistry
2-Bromo-6-benzyloxypyridine	117068-71-0	Br (2), OCH₂C₆H₅ (6)	C₁₂H₁₀BrNO	Benzyloxy group enhances lipophilicity; protective group in synthesis
2-Bromo-6-(bromomethyl)pyridine	83004-10-8	Br (2), CH₂Br (6)	C₆H₅Br₂N	Reactive towards nucleophilic substitution; dual leaving groups
2-Bromo-6-chloro-3-methoxypyridine	1256819-37-0	Br (2), Cl (6), OCH₃ (3)	C₆H₅BrClNO	Halogen diversity enables sequential functionalization

Key Observations :

• Substituent Position : Ortho-substituted bromo-alkoxy pyridines (e.g., 2-bromo-6-methoxy) exhibit steric hindrance, affecting reaction kinetics in cross-coupling reactions compared to meta-substituted analogs .
• Alkoxy Chain Length : Hexyloxy (C₆H₁₃O-) significantly increases hydrophobicity compared to methoxy (C₁H₃O-), altering solubility and bioavailability. Benzyloxy groups introduce aromatic π-system interactions .
• Halogen Diversity : Compounds like 2-bromo-6-chloro-3-methoxypyridine allow sequential substitution reactions due to differing halogen reactivity (Br > Cl in SNAr reactions) .

Physicochemical Properties

• Melting Points : Methoxy derivatives (e.g., 2-bromo-6-methoxypyridine) typically have higher melting points than benzyloxy or hexyloxy analogs due to reduced steric bulk and stronger intermolecular forces .
• Solubility: Longer alkoxy chains (hexyloxy) enhance solubility in non-polar solvents (logP ~3.5 estimated), whereas methoxy derivatives are more polar (logP ~1.8) .